Cas no 132160-31-7 (2-m-Hydroxy(benzoyl) Paclitaxel)

• Product Name: 2-m-Hydroxy(benzoyl) Paclitaxel
• CAS No: 132160-31-7
• MF: C₄₇H₅₁NO₁₅
• MW: 869.905555009842
• CID: 898898
• Update Time: 2025-06-12

2-m-Hydroxy(benzoyl) Paclitaxel Chemical and Physical Properties

Names and Identifiers

• 2-m-hydroxy paclitaxel
• 2-m-Hydroxy(benzoyl) Paclitaxel
• YTVVLBOPTWJFCT-MZXODVADSA-N

• Inchi： 1S/C47H51NO15/c1-24-31(61-43(57)36(53)35(27-14-9-7-10-15-27)48-41(55)28-16-11-8-12-17-28)22-47(58)40(62-42(56)29-18-13-19-30(51)20-29)38-45(6,32(52)21-33-46(38,23-59-33)63-26(3)50)39(54)37(60-25(2)49)34(24)44(47,4)5/h7-20,31-33,35-38,40,51-53,58H,21-23H2,1-6H3,(H,48,55)/t31-,32-,33+,35-,36+,37+,38+,40-,45+,46-,47+/m0/s1
• InChI Key： YTVVLBOPTWJFCT-YUKVPPSFSA-N
• SMILES： [C@@]12(C)[C@@H](O)C[C@@]3([H])OC[C@@]3(OC(C)=O)[C@]1([H])[C@H](OC(=O)C1=CC=CC(O)=C1)[C@]1(C(C)(C)C(=C(C)[C@@H](OC(=O)[C@H](O)[C@H](C3=CC=CC=C3)NC(C3C=CC=CC=3)=O)C1)[C@@H](OC(C)=O)C2=O)O

Computed Properties

• Exact Mass: 869.32600

Experimental Properties

• PSA: 241.52000
• LogP: 3.83220

Additional information on 2-m-Hydroxy(benzoyl) Paclitaxel

Exploring 2-m-Hydroxy(benzoyl) Paclitaxel (CAS No. 132160-31-7): A Comprehensive Overview

In the realm of pharmaceutical research and development, 2-m-Hydroxy(benzoyl) Paclitaxel (CAS No. 132160-31-7) has emerged as a compound of significant interest. This derivative of Paclitaxel, a well-known chemotherapeutic agent, is being studied for its potential applications in oncology and other therapeutic areas. The modification at the 2-m-hydroxybenzoyl position is designed to enhance solubility, bioavailability, and targeted delivery, addressing some of the limitations associated with the parent compound.

The scientific community is increasingly focusing on Paclitaxel derivatives like 2-m-Hydroxy(benzoyl) Paclitaxel to overcome challenges such as drug resistance and toxicity. Recent studies suggest that this compound may exhibit improved efficacy in inhibiting microtubule depolymerization, a mechanism critical for its anticancer activity. Researchers are also exploring its potential in combination therapies, a trending topic in cancer treatment research.

One of the most searched questions in this domain is: "How does 2-m-Hydroxy(benzoyl) Paclitaxel differ from traditional Paclitaxel?" The key distinction lies in its structural modification, which aims to optimize pharmacokinetics. The 2-m-hydroxybenzoyl group may reduce systemic side effects while maintaining or enhancing therapeutic outcomes. This aligns with the growing demand for precision medicine and targeted drug delivery systems, which are hot topics in contemporary pharmaceutical discussions.

Another area of interest is the synthesis and characterization of 2-m-Hydroxy(benzoyl) Paclitaxel. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm its molecular structure. These methods are crucial for meeting regulatory standards and ensuring reproducibility in research settings. The compound's CAS No. 132160-31-7 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases.

From a commercial perspective, the demand for innovative Paclitaxel analogs is rising, driven by the need for more effective and safer cancer treatments. Pharmaceutical companies and research institutions are investing heavily in the development of such compounds, with 2-m-Hydroxy(benzoyl) Paclitaxel being a notable candidate. Its potential applications extend beyond oncology, including investigations in anti-inflammatory and neuroprotective therapies, which are gaining traction in the scientific community.

In conclusion, 2-m-Hydroxy(benzoyl) Paclitaxel (CAS No. 132160-31-7) represents a promising avenue in drug development. Its unique structural features and potential therapeutic benefits make it a subject of ongoing research. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs, particularly in the context of personalized medicine and advanced cancer therapies.